Cas no 49789-04-0 (Methanesulfonic acid, trifluoro-, monohydrate)

• Product Name: Methanesulfonic acid, trifluoro-, monohydrate
• CAS No: 49789-04-0
• MF: CH₃F₃O₄S
• MW: 168.092330217361
• CID: 324040
• PubChem ID: 17943241
• Update Time: 2025-04-19

Methanesulfonic acid, trifluoro-, monohydrate Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, monohydrate
• trifluoromethanesulfonic acid,hydrate
• trifluoromethanesulphonic acid monohydrate
• 49789-04-0
• IJRWZHQVUFBROL-UHFFFAOYSA-N
• trifluoromethane sulfonic acid monohydrate
• SCHEMBL1618610
• Trifluoromethanesulfonic acid--water (1/1)
• DTXSID00591685

• Inchi： 1S/CHF3O3S.H2O/c2-1(3,4)8(5,6)7;/h(H,5,6,7);1H2
• InChI Key： YZFVQLCAVQBYIJ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)O.O

Computed Properties

• Exact Mass: 167.97041423g/mol
• Monoisotopic Mass: 167.97041423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8Ų